Cas no 61494-53-9 (Acetic acid, (1-pyrenylthio)-)

• Product Name: Acetic acid, (1-pyrenylthio)-
• CAS No: 61494-53-9
• MF: C₁₈H₁₂O₂S
• MW: 292.351683616638
• CID: 477318
• PubChem ID: 71395320
• Update Time: 2025-04-19

Acetic acid, (1-pyrenylthio)- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (1-pyrenylthio)-
• 2-pyren-1-ylsulfanylacetic acid
• DTXSID10816952
• [(Pyren-1-yl)sulfanyl]acetic acid
• 61494-53-9

• Inchi： 1S/C18H12O2S/c19-16(20)10-21-15-9-7-13-5-4-11-2-1-3-12-6-8-14(15)18(13)17(11)12/h1-9H,10H2,(H,19,20)
• InChI Key： VALBVMXUOOAIPQ-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1C=CC2=CC=C3C=CC=C4C=CC=1C2=C43

Computed Properties

• Exact Mass: 292.05586
• Monoisotopic Mass: 292.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• PSA: 37.3